Cas no 2639431-49-3 (Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate)

Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate is a heterocyclic compound featuring a naphthyridine core with a tert-butyl ester and a methyl substituent. This structure is valuable in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The tert-butyl ester group enhances stability and facilitates further functionalization, while the saturated tetrahydronaphthyridine scaffold contributes to its utility in drug discovery. Its well-defined chemical properties make it suitable for use in cross-coupling reactions, amide formations, and other transformations. The compound is typically supplied with high purity, ensuring reliability in synthetic applications.
Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate structure
2639431-49-3 structure
Product Name:Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
CAS No:2639431-49-3
MF:C14H20N2O2
MW:248.320803642273
CID:5666134
PubChem ID:165896707
Update Time:2025-06-08

Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2639431-49-3
    • tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
    • EN300-27730627
    • Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
    • Inchi: 1S/C14H20N2O2/c1-9-11(13(17)18-14(2,3)4)8-10-6-5-7-15-12(10)16-9/h8H,5-7H2,1-4H3,(H,15,16)
    • InChI Key: DJGQQYZPDXJQDZ-UHFFFAOYSA-N
    • SMILES: O(C(C1=C(C)N=C2C(=C1)CCCN2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 248.152477885g/mol
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 51.2Ų

Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27730627-0.05g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
0.05g
$719.0 2025-03-19
Enamine
EN300-27730627-0.1g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
0.1g
$755.0 2025-03-19
Enamine
EN300-27730627-0.25g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
0.25g
$789.0 2025-03-19
Enamine
EN300-27730627-0.5g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
0.5g
$823.0 2025-03-19
Enamine
EN300-27730627-1.0g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
1.0g
$857.0 2025-03-19
Enamine
EN300-27730627-2.5g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
2.5g
$1680.0 2025-03-19
Enamine
EN300-27730627-5.0g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
5.0g
$2485.0 2025-03-19
Enamine
EN300-27730627-10.0g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3 95.0%
10.0g
$3683.0 2025-03-19
Enamine
EN300-27730627-1g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3
1g
$857.0 2023-09-10
Enamine
EN300-27730627-5g
tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate
2639431-49-3
5g
$2485.0 2023-09-10

Additional information on Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate

Introduction to Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate (CAS No. 2639431-49-3)

Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639431-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydro-1,8-naphthyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a tert-butyl group and a methyl substituent in its molecular framework contributes to its unique chemical properties and potential applications in drug development.

The molecular structure of Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate consists of a fused bicyclic system with nitrogen atoms at key positions, which is typical for naphthyridine derivatives. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The carboxylate functional group at the 3-position enhances the compound's solubility and reactivity, facilitating its use in various synthetic and pharmacological applications.

In recent years, there has been growing interest in tetrahydro-1,8-naphthyridine derivatives due to their demonstrated efficacy in several therapeutic areas. Studies have shown that compounds within this class exhibit properties such as kinase inhibition, antimicrobial activity, and potential neuroprotective effects. The specific modifications present in Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate, including the tert-butyl and methyl groups, are believed to fine-tune its pharmacokinetic profile and target specificity. This has led to extensive research into its potential as a lead compound for novel therapeutic agents.

One of the most compelling aspects of Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate is its versatility in drug design. The naphthyridine core provides a robust scaffold that can be further modified to optimize biological activity. For instance, recent studies have explored the use of tetrahydro-1,8-naphthyridines as scaffolds for developing small-molecule inhibitors targeting protein-protein interactions. The structural features of this compound make it an attractive candidate for such applications.

Moreover, the carboxylate moiety in Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate offers opportunities for further functionalization through chemical reactions such as esterification or amidation. These modifications can be tailored to enhance specific pharmacological properties or improve metabolic stability. Such flexibility underscores the compound's significance in the development of next-generation pharmaceuticals.

The synthesis of Tert-butyl 2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the complex heterocyclic core of this compound.

In terms of biological evaluation, Tert-butyl 2-methyl-5,6,7,8-tetrahydro,1,8-naphthyridine,3-carboxylate has shown promise in preclinical studies. Researchers have investigated its interaction with various enzymes and receptors relevant to human health. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases involved in cancer progression. Additionally, its antimicrobial properties have been explored, indicating potential utility in combating resistant bacterial strains.

The development of novel therapeutic agents often involves rigorous testing to assess safety and efficacy before moving into clinical trials. Tert-butyl 2-methyl,5,6,7,8-tetrahydro,1,8-naphthyridine,3-carboxylate represents an early-stage candidate that requires further investigation before it can be considered for human use. However, its unique structural features and promising preclinical results make it a valuable asset in the pharmaceutical pipeline.

Future research directions may focus on optimizing the synthesis of this compound to improve scalability and cost-effectiveness. Additionally, exploring new derivatives through structural modifications could uncover additional biological activities or enhance existing ones. Collaborative efforts between synthetic chemists,* biologists,* and pharmacologists will be essential in realizing the full potential of Tert-butyl 2-methyl,*5,6,7,8-tetrahydro,*1,*8-naphthyridine,*3-carboxylate* as a therapeutic agent.

In conclusion, Tert-butyl 2-methyl,*5,6,7,8-tetrahydro,*1,*8-naphthyridine,*3-carboxylate* (CAS No.*2639431*-*49*-*3*) is a fascinating compound with significant implications for pharmaceutical research.* Its unique chemical structure* combined with* promising biological activities* position it as a compelling candidate for further development.* As research* continues* to uncover new applications* and optimize synthetic methodologies,* this compound* is poised to play an important role* in the discovery* of novel therapeutic agents.*

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.